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Compound of Interest

Compound Name: N-Cyclohexylhydroxylamine

Cat. No.: B1199206 Get Quote

CAS Number: 2211-64-5

This in-depth technical guide provides a comprehensive overview of N-
Cyclohexylhydroxylamine, a versatile chemical intermediate. The information is tailored for

researchers, scientists, and drug development professionals, offering detailed data,

experimental protocols, and visual representations of its synthesis.

Core Chemical Data
N-Cyclohexylhydroxylamine is a valuable reagent in organic synthesis, finding applications in

the preparation of various biologically active molecules. A summary of its key quantitative

properties is presented below for easy reference and comparison.
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Property Value Source

Molecular Formula C₆H₁₃NO

Molecular Weight 115.17 g/mol

CAS Number 2211-64-5

Melting Point 139-140 °C

Boiling Point 215.49 °C (estimated) [1]

Flash Point 97.9 °C [1]

Density 0.9837 g/cm³ (estimated) [1]

Vapor Pressure 0.0578 mmHg at 25°C [1]

Refractive Index 1.4690 (estimated) [1]

EC Number 218-650-0

PubChem CID 72935 [2]

Synthesis of N-Cyclohexylhydroxylamine
A common and effective method for the laboratory-scale synthesis of N-
Cyclohexylhydroxylamine is the reduction of nitrocyclohexane using zinc dust in the

presence of ammonium chloride. This method provides good yields under relatively mild

conditions.

Experimental Protocol: Reduction of Nitrocyclohexane
This protocol is adapted from established methods for the reduction of nitroalkanes to

hydroxylamines.[3]

Materials:

Nitrocyclohexane

Zinc dust (<10 µm, activated)
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Ammonium chloride (NH₄Cl)

Ethanol

Water

Diethyl ether (or other suitable extraction solvent)

Anhydrous magnesium sulfate (or sodium sulfate)

Round-bottom flask

Reflux condenser

Stirring apparatus (magnetic stirrer and stir bar)

Heating mantle

Separatory funnel

Rotary evaporator

Filtration apparatus (Buchner funnel and filter paper)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, dissolve nitrocyclohexane in a mixture of ethanol and water.

Addition of Reagents: To the stirred solution, add ammonium chloride.

Zinc Addition: Gradually add activated zinc dust to the reaction mixture. The addition should

be portion-wise to control the exothermic reaction.

Reaction Monitoring: After the addition of zinc is complete, continue stirring the mixture at

room temperature. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).
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Work-up: Upon completion of the reaction, filter the mixture through a pad of celite to remove

unreacted zinc and zinc oxide.

Extraction: Transfer the filtrate to a separatory funnel and extract the aqueous layer with

diethyl ether (3x).

Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: The crude N-Cyclohexylhydroxylamine can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate)

to yield the pure product as a white crystalline solid.

Synthesis Pathway Diagram
The following diagram illustrates the synthesis of N-Cyclohexylhydroxylamine from

nitrocyclohexane.
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Synthesis of N-Cyclohexylhydroxylamine

Nitrocyclohexane

N-Cyclohexylhydroxylamine

Reduction
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A diagram of the reduction of nitrocyclohexane.

Applications in Research and Development
N-Cyclohexylhydroxylamine serves as a crucial building block in the synthesis of more

complex molecules. It is a reactant for:

Aldehyde-catalyzed intermolecular hydroamination.

Condensation reactions.

Preparation of cyclin-dependent kinase inhibitors with potential as antitumor agents.

Synthesis of hydroxyurea derivatives that act as small molecule bradykinin B1 receptor

antagonists.
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This technical guide provides foundational information for researchers working with N-
Cyclohexylhydroxylamine. For further details on specific applications and advanced synthetic

methodologies, consulting the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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